Cas no 1672665-69-8 (3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile)

• Product Name: 3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile
• CAS No: 1672665-69-8
• MF: C₁₇H₁₂FNO₂S
• MW: 313.3461
• MDL: MFCD29472365
• CID: 4612667
• PubChem ID: 117942436
• Update Time: 2025-10-28

3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[2,3-dihydro-7-(methylthio)-1-oxo-1H-inden-4-yl]oxy]-5-fluoro-
• 3-Fluoro-5-((7-(methylthio)-1-oxo-2,3-dihydro-1H-inden-4-yl)oxy)benzonitrile
• 3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile
• AKOS037650553
• C12926
• XRC66569
• CS-M3289
• 1672665-69-8
• CS-14965
• SCHEMBL16555635
• 3-fluoro-5-[(7-methylsulfanyl-1-oxo-2,3-dihydroinden-4-yl)oxy]benzonitrile

• MDL： MFCD29472365
• Inchi： 1S/C17H12FNO2S/c1-22-16-5-4-15(13-2-3-14(20)17(13)16)21-12-7-10(9-19)6-11(18)8-12/h4-8H,2-3H2,1H3
• InChI Key： DQLHLJOHRHEPQS-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1C([H])=C([H])C(=C2C=1C(C([H])([H])C2([H])[H])=O)OC1=C([H])C(=C([H])C(C#N)=C1[H])F

Computed Properties

• Exact Mass: 313.05727796g/mol
• Monoisotopic Mass: 313.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• XLogP3: 3.5

Additional information on 3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile

Introduction to 3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile (CAS No. 1672665-69-8)

3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile, identified by its CAS number 1672665-69-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. Its unique structural features, comprising a fluoro-substituted benzonitrile moiety linked to an indanone scaffold with a methylsulfanyl group, contribute to its intriguing pharmacological properties.

The structural motif of 3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile incorporates several key functional groups that are well-documented for their role in modulating biological pathways. The presence of a fluoro atom at the 3-position of the benzonitrile ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity to biological targets. This feature is widely exploited in the design of modern pharmaceuticals to improve drug efficacy and duration of action.

Furthermore, the indanone backbone, characterized by its oxygenated heterocyclic structure, is known for its versatility in drug design. Indanones have been extensively studied for their potential as intermediates in the synthesis of bioactive molecules, including those with anti-inflammatory, anticancer, and antimicrobial properties. The incorporation of a methylsulfanyl group at the 7-position of the indanone ring further diversifies the chemical space, enabling fine-tuning of physicochemical properties such as solubility and lipophilicity.

The oxy-benzonitrile moiety in the compound’s name is another critical feature that contributes to its pharmacological profile. Benzonitriles are well-established pharmacophores in medicinal chemistry, often found in drugs targeting neurological disorders, pain management, and infectious diseases. The oxygen atom linking the benzonitrile group to the indanone scaffold introduces polarity and potential hydrogen bonding interactions, which can be crucial for receptor binding and therapeutic activity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. In the case of 3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile, computational studies have suggested that its unique arrangement of substituents may enhance interactions with specific enzymes or receptors involved in disease pathways. These insights have guided experimental efforts to optimize analogs with improved pharmacokinetic profiles.

One particularly compelling area of research involves the exploration of 3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile as a potential scaffold for developing novel therapeutics targeting neurological disorders. Preclinical studies have indicated that compounds with similar structural motifs may modulate neurotransmitter systems relevant to conditions such as Alzheimer’s disease and Parkinson’s disease. The fluoro-substituent’s ability to enhance blood-brain barrier penetration further adds to its appeal as a candidate for central nervous system (CNS) drug development.

Another emerging application lies in the field of oncology. The combination of an indanone core with functional groups like benzonitriles has shown promise in disrupting cancer cell proliferation and survival mechanisms. Mechanistic studies suggest that 3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile may interfere with key signaling pathways involved in tumor growth, such as those mediated by kinases or transcription factors. This has prompted investigations into its potential as an antitumor agent, both alone and in combination regimens.

The role of fluorine substitution in enhancing drug properties cannot be overstated. In addition to improving metabolic stability, fluorine atoms can also influence electronic distributions within molecules, leading to stronger binding interactions with biological targets. This has been particularly evident in the development of fluoroquinolones and other fluorinated pharmaceuticals where such substitutions have been pivotal in achieving high efficacy.

The synthesis of 3-fluoro-5-(7-methylsulfanyl-1-oxo-indan-4-yl)oxy-benzonitrile presents unique challenges due to its complex structural features. However, modern synthetic methodologies have enabled efficient access to this compound through multi-step organic transformations involving key intermediates such as fluoro-substituted benzonitriles and functionalized indanones. Advances in catalytic processes have further streamlined these synthetic routes, making it feasible to produce sufficient quantities for both preclinical and clinical investigations.

Evaluation of 3-fluoro-5-(7-methylsulfanyl-1-oxy-indan)-4-yloxy-benzonitrile (CAS No. 1672665–69–8) has also extended into exploring its potential environmental impact and safety profile. As interest grows in sustainable drug development practices, researchers are increasingly assessing how structural features influence environmental persistence and toxicity. Preliminary data suggest that careful design can minimize adverse effects while maintaining therapeutic efficacy.

In conclusion,3-fluoro--(methyl-sulfanyl-l--oxo--indan--4--yloxy)--benzonitrile (CAS No. 1672665–69–8) represents a compelling example of how structural complexity can yield molecules with significant therapeutic potential. Its unique combination of functional groups positions it as a valuable tool for exploring new treatment strategies across multiple disease areas. As research continues, further insights into its mechanisms of action and optimization opportunities are expected to emerge, solidifying its role in modern medicinal chemistry.